![molecular formula C23H34Cl2N2O2 B2469395 1-(Adamantan-1-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol hydrochloride CAS No. 1216954-00-5](/img/structure/B2469395.png)
1-(Adamantan-1-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Reactivity Properties and Adsorption Behavior
The investigation into the reactivity properties of related adamantane derivatives, such as 3-(adamantan-1-yl)-4-phenyl-1-[(4-phenylpiperazin-yl)methyl]-1H-1,2,4-triazole-5(4H)-thione, highlights their potential pharmaceutical applications. Density functional theory (DFT) and molecular dynamics (MD) simulations have revealed insights into the local reactive properties, stability, and adsorption behavior, suggesting their utility in drug design and development. The findings indicate a significant stability at temperatures above the critical threshold for the human body, supporting their consideration for pharmaceutical use (Al-Ghulikah et al., 2021).
Antimicrobial and Anti-inflammatory Activities
Research on adamantane derivatives has demonstrated their effectiveness in antimicrobial and anti-inflammatory applications. For instance, novel 5-(1-adamantyl)-4-arylideneamino-3-mercapto-1,2,4-triazoles and related derivatives have shown good or moderate activities against Gram-positive bacteria and the yeast-like pathogenic fungus Candida albicans. Furthermore, their in vivo anti-inflammatory activity was confirmed using the carrageenan-induced paw oedema method in rats, underscoring their potential as pharmaceutical agents (Al-Omar et al., 2010).
Synthesis and Characterization of Derivatives
The synthesis and characterization of novel 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates and their hydrochloride salts demonstrate the versatility of adamantane derivatives in medicinal chemistry. These compounds, designed as potential dual antihypertensive agents, underwent thorough spectroscopic analysis to determine the position of protonation, providing insights into their structural and pharmacological properties (Marvanová et al., 2016).
Hemostatic Activity
Research into adamantane series derivatives, such as new 4-aryl-2-(4-arylamino)-1-(piperazin-1-yl)but-2-ene-1,4-diones, has revealed compounds with high hemostatic activity and low acute toxicity. These findings highlight the therapeutic potential of these compounds in managing bleeding disorders, establishing a clear relationship between structure and pharmacological effect (Pulina et al., 2017).
Mechanism of Action
properties
IUPAC Name |
1-(1-adamantyloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H33ClN2O2.ClH/c24-20-2-1-3-21(11-20)26-6-4-25(5-7-26)15-22(27)16-28-23-12-17-8-18(13-23)10-19(9-17)14-23;/h1-3,11,17-19,22,27H,4-10,12-16H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTEKPGOHIOTZKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(COC23CC4CC(C2)CC(C4)C3)O)C5=CC(=CC=C5)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Adamantan-1-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.